Cas no 1804404-73-6 (3-Chloro-4-fluoro-5-methylthiophenol)

3-Chloro-4-fluoro-5-methylthiophenol is a halogenated thiophenol derivative with a methyl substituent, offering unique reactivity in organic synthesis. Its structure combines chloro, fluoro, and methyl groups, enhancing its utility as a versatile intermediate in pharmaceuticals, agrochemicals, and material science. The electron-withdrawing effects of the halogens and the steric influence of the methyl group contribute to selective reactivity in cross-coupling, nucleophilic substitution, and other functionalization reactions. This compound is particularly valuable for constructing complex heterocycles or modifying aromatic systems with precise regiocontrol. Its stability under standard conditions ensures reliable handling and storage, making it a practical choice for synthetic applications requiring tailored thiophenol derivatives.

3-Chloro-4-fluoro-5-methylthiophenol structure

1804404-73-6 structure

Product Name:3-Chloro-4-fluoro-5-methylthiophenol

CAS No:1804404-73-6

MF:C₇H₆ClFS

MW:176.638943195343

CID:4961110

Update Time:2025-10-23

3-Chloro-4-fluoro-5-methylthiophenol Chemical and Physical Properties

Names and Identifiers

- 3-Chloro-4-fluoro-5-methylthiophenol
- Inchi： 1S/C7H6ClFS/c1-4-2-5(10)3-6(8)7(4)9/h2-3,10H,1H3
- InChI Key： MCPOLRRNPAXNQV-UHFFFAOYSA-N
- SMILES： ClC1C=C(C=C(C)C=1F)S

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 10
Rotatable Bond Count: 0
Complexity: 120
XLogP3: 3.2
Topological Polar Surface Area: 1

3-Chloro-4-fluoro-5-methylthiophenol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A014005719-250mg	3-Chloro-4-fluoro-5-methylthiophenol	1804404-73-6	97%	250mg	484.80 USD	2021-06-22
Alichem	A014005719-500mg	3-Chloro-4-fluoro-5-methylthiophenol	1804404-73-6	97%	500mg	847.60 USD	2021-06-22
Alichem	A014005719-1g	3-Chloro-4-fluoro-5-methylthiophenol	1804404-73-6	97%	1g	1,504.90 USD	2021-06-22